N-((5-cyclopropylpyridin-3-yl)methyl)-2-(2-methoxyphenoxy)acetamide
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Description
N-((5-cyclopropylpyridin-3-yl)methyl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C18H20N2O3 and its molecular weight is 312.369. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation for Imaging Brain Receptors
A significant application involves the synthesis of derivatives for imaging brain receptors, such as 5-HT2A antagonists, which are crucial for studying various neurological disorders. For instance, a potent and selective competitive 5-HT2A antagonist was labeled for positron emission tomography (PET) studies in baboons, demonstrating the compound's ability to penetrate the blood-brain barrier, although it showed rapid influx and efflux without tracer retention or specific binding, indicating its unsuitability as a PET ligand for imaging 5-HT2A receptors (Prabhakaran et al., 2006).
Pharmacological Assessments and Novel Acetamide Derivatives
Another area of application is the synthesis of novel acetamide derivatives with potential pharmacological benefits. For example, N-(1-(4-bromophenyl)ethyl)-2-phenoxyacetamide derivatives were synthesized and evaluated for cytotoxic, anti-inflammatory, analgesic, and antipyretic activities, showing comparable activities with standard drugs. This research highlights the therapeutic potential of such compounds in treating various conditions (Rani et al., 2016).
Polymeric Derivatives with Pharmacological Activity
The compound's derivatives have also been explored for their incorporation into polymers with pharmacological activity. For example, polymeric derivatives of 4-methoxyphenylacetic acid, a non-steroidal anti-inflammatory compound, have been synthesized. These macromolecules support two pharmacological residues with complementary action per repeat unit, indicating potential for developing new materials with integrated therapeutic functions (Román & Gallardo, 1992).
Comparative Metabolism Studies
Research on the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes provides insight into the metabolic pathways of similar compounds. Understanding these pathways is crucial for assessing the potential toxicological effects and environmental impact of such chemicals (Coleman et al., 2000).
Properties
IUPAC Name |
N-[(5-cyclopropylpyridin-3-yl)methyl]-2-(2-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3/c1-22-16-4-2-3-5-17(16)23-12-18(21)20-10-13-8-15(11-19-9-13)14-6-7-14/h2-5,8-9,11,14H,6-7,10,12H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUCBDSYJHFEMDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)NCC2=CC(=CN=C2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.